Cas no 117186-38-6 (1-Hepten-2-ol (9CI))

• Product Name: 1-Hepten-2-ol (9CI)
• CAS No: 117186-38-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 131513
• PubChem ID: 14015996
• Update Time: 2025-04-19

1-Hepten-2-ol (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-2-ol (9CI)
• 1-Hepten-2-ol
• hept-1-en-2-ol
• hepten-2-ol
• 117186-38-6
• DTXSID70554348
• SCHEMBL1908236

• Inchi： 1S/C7H14O/c1-3-4-5-6-7(2)8/h8H,2-6H2,1H3
• InChI Key： XXYOEHRZCDHOOF-UHFFFAOYSA-N
• SMILES： OC(=C)CCCCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enols